Cas no 2764581-52-2 (tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate)

• Product Name: tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate
• CAS No: 2764581-52-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5653816
• PubChem ID: 165519981
• Update Time: 2025-08-05

tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2764581-52-2
• EN300-27754972
• tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate

• Inchi： 1S/C10H14N2O2/c1-10(2,3)14-9(13)12-7-5-8(12)4-6-11/h4H,5,7H2,1-3H3/b8-4-
• InChI Key： BWSOMVDGCKXJGN-YWEYNIOJSA-N
• SMILES： O(C(N1/C(=C\C#N)/CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate

Introduction to Tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate (CAS No. 2764581-52-2)

Tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate, with the CAS number 2764581-52-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the azetidine class, which is known for its unique structural and functional properties. The presence of a tert-butyl group and a cyanomethylidene moiety imparts distinct reactivity and potential applications in various biochemical and medicinal chemistry contexts.

The molecular structure of tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate consists of a five-membered heterocyclic ring containing nitrogen, which is a key feature for its biological activity. The tert-butyl group enhances the stability of the molecule, while the cyanomethylidene part introduces a site for further functionalization, making it a versatile intermediate in synthetic chemistry. This compound's unique combination of structural elements has positioned it as a subject of interest for researchers exploring novel pharmacophores and therapeutic agents.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in drug development. The azetidine ring is smaller than the more common piperidine ring, which can lead to different pharmacokinetic profiles and improved binding affinity to biological targets. Studies have shown that azetidine derivatives can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate may contribute to its unique interaction with biological systems, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of the cyanomethylidene group provides a reactive site for further chemical modifications, allowing researchers to explore various synthetic pathways. For instance, this group can be converted into other functional moieties such as alcohols, amines, or carboxylic acids, depending on the desired outcome. Such flexibility makes tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate an attractive intermediate for the synthesis of novel compounds with tailored properties.

Recent advancements in computational chemistry have also enhanced our understanding of the behavior of this compound. Molecular modeling studies can predict how tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate interacts with biological targets at the molecular level. These predictions can guide experimental design and help optimize drug candidates for better efficacy and reduced side effects. Additionally, computational methods can be used to screen large libraries of compounds quickly, identifying promising candidates for further testing.

The pharmaceutical industry has been particularly interested in azetidine derivatives due to their potential as lead compounds for new drugs. Several clinical trials have explored the use of azetidine-based molecules in treating various diseases, including cancer and infectious disorders. While tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate has not yet been tested in humans, its structural features suggest that it may have similar therapeutic benefits. Further preclinical studies are needed to evaluate its safety and efficacy before it can be considered for human trials.

In conclusion, tert-butyl (2Z)-2-(cyanomethylidene)azetidine-1-carboxylate represents an exciting area of research with significant potential in chemical biology and drug development. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing new treatments for various diseases.